Cas no 16097-66-8 (2-Pyrimidinamine, 4-chloro-6-(fluoromethyl)-)

• Product Name: 2-Pyrimidinamine, 4-chloro-6-(fluoromethyl)-
• CAS No: 16097-66-8
• MF: C₅H₅ClFN₃
• MW: 161.564702749252
• CID: 3804683
• PubChem ID: 20153492
• Update Time: 2025-04-22

2-Pyrimidinamine, 4-chloro-6-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-6-(fluoromethyl)-
• DTXSID401268740
• 16097-66-8
• SCHEMBL10619523
• 4-Chloro-6-(fluoromethyl)-2-pyrimidinamine

• Inchi： 1S/C5H5ClFN3/c6-4-1-3(2-7)9-5(8)10-4/h1H,2H2,(H2,8,9,10)
• InChI Key： JIZIPEWCBBCKIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(CF)=NC(N)=N1

Computed Properties

• Exact Mass: 161.0156030g/mol
• Monoisotopic Mass: 161.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines